2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide

• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-[4-(6-methyl-1H-benzimidazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C23H21N3O2/c1-15-3-12-20-21(13-15)26-23(25-20)17-6-8-18(9-7-17)24-22(27)14-16-4-10-19(28-2)11-5-16/h3-13H,14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: VNQCMEQTUOJJBX-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(N2)C3=CC=C(C=C3)NC(=O)CC4=CC=C(C=C4)OC

Description

2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide, also known as MMV390048, is a compound that has gained attention in the field of medicinal chemistry due to its potential as an antimalarial drug. In

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide is not fully understood, but it is believed to target the apicoplast, a unique organelle found in malaria parasites. The apicoplast is essential for the survival of the parasite, and 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide disrupts its function, leading to the death of the parasite.
Biochemical and Physiological Effects
2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide has been shown to have low toxicity in vitro and in vivo studies, making it a promising candidate for further development as an antimalarial drug. It has also been shown to have good pharmacokinetic properties, meaning it is easily absorbed and distributed in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide is its specificity for the apicoplast of malaria parasites, which makes it a promising candidate for further development as an antimalarial drug. However, one limitation is that it has only been tested in vitro and in vivo studies, and further clinical trials are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide. One area of focus is the development of more efficient synthesis methods to produce the compound in larger quantities. Another direction is the optimization of the drug's pharmacokinetic properties to improve its efficacy in humans. Additionally, further studies are needed to determine the long-term safety and efficacy of 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide as an antimalarial drug.

Synthesis Methods

2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide can be synthesized using a three-step process. The first step involves the synthesis of 5-methyl-1H-benzimidazole-2-carboxylic acid, which is then reacted with 4-(4-methoxyphenyl)phenylamine to form 4-(5-methyl-1H-benzimidazol-2-yl)aniline. In the final step, 4-(5-methyl-1H-benzimidazol-2-yl)aniline is reacted with chloroacetyl chloride to form 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide.

Scientific Research Applications

2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide has been extensively studied for its potential as an antimalarial drug. It has been shown to be effective against both Plasmodium falciparum and Plasmodium vivax, the two most common species of malaria parasites. In addition, 2-(4-methoxyphenyl)-N-[4-(5-methyl-1H-benzimidazol-2-yl)phenyl]acetamide has shown promise in treating drug-resistant strains of malaria, which is a growing problem in many parts of the world.